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Compound of Interest

Compound Name: dBRD9 dihydrochloride

Cat. No.: B15541939

Application Notes and Protocols for dBRD9
Dihydrochloride

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and solubilization of
dBRD9 dihydrochloride, a potent and selective PROTAC (Proteolysis Targeting Chimera)
degrader of the bromodomain-containing protein 9 (BRD9). Adherence to these guidelines is
crucial for ensuring the stability, and efficacy of the compound in various experimental settings.

Product Information

dBRD9 dihydrochloride is a heterobifunctional molecule that induces the degradation of
BRDS9 by linking it to the E3 ubiquitin ligase cereblon, leading to its ubiquitination and
subsequent proteasomal degradation.[1][2] This targeted protein degradation approach allows
for the potent and selective inhibition of BRD9-dependent cellular processes.

Chemical Properties
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Property Value Reference
CAS Number 2341840-98-8 [31141[5]
Molecular Formula C40H47CI2N7010 [41[5]
Molecular Weight 856.75 g/mol [41[5]
Appearance White to beige powder [6]

Purity >98% (HPLC)

Storage and Stability

Proper storage is critical to maintain the integrity of dBRD9 dihydrochloride.

. Storage .
Condition Duration Reference
Temperature
Solid Powder -20°C 3years [1107]
4°C 2 years [4]
In Solvent -80°C 1 year [1]
-20°C 1 month [117]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1]

Solubility Data

The solubility of dBRD9 dihydrochloride can vary based on the solvent and the specific batch
of the compound due to potential differences in hydration. The following table summarizes
solubility data from various suppliers.
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Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 42.84 - 100 50 - 116.72 [1]

Water 17.14 20

Ethanol 7.8 10 [8]

Important Considerations:

o For DMSO stock solutions, it is recommended to use fresh, anhydrous DMSO as the
compound's solubility can be reduced in the presence of moisture.[1][7]

» Ultrasonication may be required to fully dissolve the compound in DMSO.[7]

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of dBRD9 dihydrochloride for
subsequent dilution to working concentrations.

Materials:

« dBRD9 dihydrochloride powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
o Calibrated pipettes and sterile tips

» \Vortex mixer

e Optional: Sonicator

Procedure:
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Equilibration: Allow the vial of dBRD9 dihydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of dBRD9 dihydrochloride powder in a
sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 50 mM).

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If
necessary, sonicate the vial for 5-10 minutes to ensure the compound is fully dissolved.
Visually inspect the solution to confirm there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at
-20°C for short-term storage (up to 1 month).[1][7]

Preparation of Working Solutions for In Vitro
Experiments (e.g., Cell Culture)

Objective: To dilute the high-concentration stock solution to the final working concentration for
treating cells.

Materials:

« dBRD9 dihydrochloride stock solution (e.g., 50 mM in DMSOQO)
o Appropriate cell culture medium

o Sterile tubes and pipettes

Procedure:

» Thawing: Thaw a single aliquot of the dBRD9 dihydrochloride stock solution at room
temperature.
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» Serial Dilution (Recommended): Perform serial dilutions of the stock solution in cell culture
medium to achieve the desired final concentration. It is advisable to prepare an intermediate
dilution first to minimize pipetting errors and the concentration of DMSO in the final culture
volume.

 Final Dilution: Add the appropriate volume of the diluted dBRD9 dihydrochloride solution to
the cell culture plates. Ensure the final concentration of DMSO is non-toxic to the cells
(typically < 0.1%).

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without the
compound) to a separate set of cells.

¢ Incubation: Incubate the cells for the desired experimental duration. For example, a 4-hour
incubation has been shown to reduce BRD9 expression in MOLM-13 cells.[7]

Preparation of Formulations for In Vivo Experiments

Objective: To prepare a stable and biocompatible formulation of dBRD9 dihydrochloride for
administration in animal models.

Materials:

« dBRD9 dihydrochloride stock solution in DMSO
e PEG300

e Tween80

e ddH20 (double-distilled water) or saline

e Cornoll

» Sterile tubes and syringes

Example Formulation 1 (Aqueous-based):[1][9]

 In a sterile tube, add 50 pL of a 100 mg/mL dBRD9 dihydrochloride stock solution in
DMSO.
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Add 400 pL of PEG300 and mix until the solution is clear.

Add 50 pL of Tween80 and mix until the solution is clear.

Add 500 pL of ddH20 to bring the final volume to 1 mL.

The final formulation contains 5% DMSO, 40% PEG300, 5% Tween80, and 50% ddH20.

This solution should be used immediately after preparation for optimal results.[1][9]

Example Formulation 2 (Oil-based):[1][9]

Prepare an 8.5 mg/mL stock solution of dBRD9 dihydrochloride in DMSO.

In a sterile tube, add 50 pL of the 8.5 mg/mL DMSO stock solution.

Add 950 pL of corn oil and mix thoroughly.

The final formulation contains 5% DMSO and 95% corn oil.

This solution should be used immediately after preparation for optimal results.[1][9]

Mechanism of Action and Signaling Pathways

dBRD9 is a PROTAC that selectively degrades BRD?9.[3] It is composed of a ligand that binds
to the BRD9 bromodomain and another ligand that recruits the cereblon (CRBN) E3 ubiquitin
ligase.[1][2] This proximity induces the ubiquitination of BRD9, targeting it for degradation by

the proteasome.

BRD?9 is a component of the non-canonical SWI/SNF (ncBAF) chromatin remodeling complex,
which plays a crucial role in regulating gene expression.[10][11] Inhibition or degradation of
BRD9 has been shown to impact several signaling pathways implicated in cancer and other
diseases, including:

e Oxytocin Signaling Pathway: BRD9 may regulate the expression of genes within this
pathway in gastric cancer.[10]
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o TGF-pB/Activin/Nodal Pathway: BRD9 is involved in the regulation of this pathway, which is
critical for the self-renewal and differentiation of human embryonic stem cells and the
progression of some cancers.[12]

o Nrf2 Pathway: BRD9 can facilitate the oncogenic Nrf2 pathway in chronic lymphocytic
leukemia.[13]

o Cell Cycle and Extracellular Matrix (ECM) Pathways: Targeted inhibition of BRD9 affects
these pathways in uterine fibroid cells.[14]

o JAK-STAT, MAPK, and PI3K-AKT-mTOR Pathways: BRD9 has been correlated with these
common signaling pathways in prostate cancer.[15]

Visualizations
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Workflow for dBRD9 Dihydrochloride Preparation
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Caption: Experimental workflow for preparing dBRD9 dihydrochloride solutions.
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Caption: Signaling pathway of dBRD9-mediated BRD9 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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